![molecular formula C21H17N5O4S B11250714 2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(4-methoxyphenyl)acetamide](/img/structure/B11250714.png)
2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(4-methoxyphenyl)acetamide
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Description
2-{[6-(2H-1,3-BENZODIOXOL-5-YL)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE is a complex organic compound that has garnered interest due to its potential applications in medicinal chemistry. The compound features a benzodioxole moiety, a triazolopyridazine core, and a methoxyphenylacetamide group, which contribute to its unique chemical properties and biological activities.
Properties
Molecular Formula |
C21H17N5O4S |
|---|---|
Molecular Weight |
435.5 g/mol |
IUPAC Name |
2-[[6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide |
InChI |
InChI=1S/C21H17N5O4S/c1-28-15-5-3-14(4-6-15)22-20(27)11-31-21-24-23-19-9-7-16(25-26(19)21)13-2-8-17-18(10-13)30-12-29-17/h2-10H,11-12H2,1H3,(H,22,27) |
InChI Key |
WWRBGISTCDANOA-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC5=C(C=C4)OCO5 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-{[6-(2H-1,3-BENZODIOXOL-5-YL)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE typically involves multiple steps:
Formation of the Benzodioxole Moiety: This can be achieved through a copper-catalyzed coupling reaction followed by bromination using N-bromosuccinimide.
Synthesis of the Triazolopyridazine Core: This involves a palladium-catalyzed C-N cross-coupling reaction.
Attachment of the Methoxyphenylacetamide Group: This step may involve the use of ethyl bromoacetate and sodium hydride in dimethylformamide.
Industrial production methods would likely involve optimization of these steps to improve yield and reduce costs, potentially using continuous flow chemistry techniques.
Chemical Reactions Analysis
2-{[6-(2H-1,3-BENZODIOXOL-5-YL)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE undergoes various chemical reactions:
Oxidation: The compound can be oxidized using reagents like hydrogen peroxide in the presence of a base.
Reduction: Reduction reactions can be performed using reagents such as sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzodioxole moiety.
Common reagents include palladium catalysts, copper iodide, and various bases such as cesium carbonate . Major products formed depend on the specific reaction conditions but can include oxidized or reduced derivatives and substituted analogs.
Scientific Research Applications
2-{[6-(2H-1,3-BENZODIOXOL-5-YL)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE has several scientific research applications:
Medicinal Chemistry: It is investigated for its potential anticancer properties, particularly against prostate, pancreatic, and acute lymphoblastic leukemia cell lines.
Biological Studies: The compound is used to study cell cycle arrest and apoptosis mechanisms in cancer cells.
Chemical Biology: It serves as a tool compound to explore the structure-activity relationships of indole-based anticancer agents.
Mechanism of Action
The mechanism of action of 2-{[6-(2H-1,3-BENZODIOXOL-5-YL)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE involves its interaction with microtubules and tubulin proteins. The compound modulates microtubule assembly, causing mitotic blockade and inducing apoptosis in cancer cells . This action is similar to other microtubule-targeting agents that suppress tubulin polymerization or stabilize microtubule structures.
Comparison with Similar Compounds
Similar compounds include:
1-Benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles: These compounds also target microtubules and exhibit anticancer activity.
Benzodioxole derivatives: These are investigated for their COX inhibitory and cytotoxic properties.
Indole-based antitubulin agents: These compounds share structural similarities and mechanisms of action with the target compound.
The uniqueness of 2-{[6-(2H-1,3-BENZODIOXOL-5-YL)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE lies in its specific combination of functional groups, which may confer distinct biological activities and therapeutic potential.
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